Cas no 2228934-69-6 (3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 2228934-69-6
• MF: C₁₂H₁₁F₄NO₂
• MW: 277.214857339859
• CID: 6452903
• PubChem ID: 165738481
• Update Time: 2025-06-14

3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 3-amino-1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• EN300-1959593
• 2228934-69-6

• Inchi： 1S/C12H11F4NO2/c13-9-2-1-6(3-8(9)12(14,15)16)11(10(18)19)4-7(17)5-11/h1-3,7H,4-5,17H2,(H,18,19)
• InChI Key： QDGBCVRADNABGM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 277.07259124g/mol
• Monoisotopic Mass: 277.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Research Briefing on 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 2228934-69-6)

3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 2228934-69-6) is a cyclobutane derivative that has recently garnered attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif combining a cyclobutane ring with amino, fluoro, and trifluoromethyl substituents, which may confer desirable pharmacological properties such as enhanced metabolic stability and target binding affinity.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential as a building block for more complex pharmaceutical agents. The trifluoromethyl group in particular is known to improve lipophilicity and bioavailability, making this compound an attractive candidate for further investigation in drug design. Researchers have employed advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, to access this structurally challenging molecule with high enantiomeric purity.

Preliminary biological evaluations suggest that derivatives of 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid may exhibit activity against specific enzyme targets involved in inflammatory pathways. The compound's rigid cyclobutane core provides conformational constraint that could lead to improved selectivity in target binding. Current research is exploring structure-activity relationships (SAR) by systematically modifying various functional groups while maintaining the core scaffold.

From a pharmaceutical development perspective, the physicochemical properties of this compound, including its solubility, stability, and permeability characteristics, are under investigation. Recent computational studies have employed molecular modeling and quantitative structure-activity relationship (QSAR) approaches to predict the compound's behavior in biological systems and guide further optimization efforts.

The synthetic route to 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid has been refined in recent publications, with improvements in yield and scalability. Key challenges in the synthesis include the stereoselective construction of the cyclobutane ring and the introduction of the trifluoromethyl group at the desired position. Recent advances in fluorination chemistry have contributed significantly to overcoming these synthetic hurdles.

Looking forward, researchers are particularly interested in exploring this compound's potential as a precursor for novel kinase inhibitors or GPCR modulators. The presence of both hydrogen bond donor (amino group) and acceptor (carboxylic acid) moieties suggests possible interactions with various biological targets. Current studies are focusing on elucidating the compound's mechanism of action and identifying potential therapeutic applications in areas such as oncology, neurology, and immunology.

In conclusion, 3-amino-1-4-fluoro-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid represents an interesting chemical entity with significant potential in drug discovery. Its unique structural features and promising preliminary data warrant further investigation to fully explore its therapeutic possibilities. Future research directions may include comprehensive pharmacological profiling, formulation development, and preclinical evaluation of optimized derivatives.